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For Researchers, Scientists, and Drug Development Professionals
Introduction:

N-(2-Hydroxyethyl)-2-picolylamine, also known as 2-((pyridin-2-ylmethyl)amino)ethan-1-ol, is a
heterocyclic amine with potential applications in medicinal chemistry and materials science. Its
structure, featuring a pyridine ring and a flexible amino-alcohol side chain, allows for versatile
coordination with metal ions and participation in various chemical reactions. This technical
guide provides a detailed overview of the known chemical and physical properties of N-(2-
Hydroxyethyl)-2-picolylamine, along with available information on its synthesis and potential
biological relevance.

Core Chemical Properties

N-(2-Hydroxyethyl)-2-picolylamine is a liquid at room temperature.[1] The fundamental
physicochemical properties of this compound are summarized in the table below.
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Property Value Source(s)
Molecular Formula CsH12N20 [21[3114]
Molecular Weight 152.19 g/mol [21[3]1[41[5]
Boiling Point 299 °C [2]

Density 1.100 g/cm3 [2]
Appearance Liquid [1]

Purity 95% [11[3]

CAS Number 6636-71-1 [2][3][4]

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of N-(2-Hydroxyethyl)-2-
picolylamine is not readily available in the reviewed literature, a general synthetic approach can
be inferred from the synthesis of related compounds. A plausible method involves the reductive
amination of 2-pyridinecarboxaldehyde with ethanolamine.

A study on the flow synthesis of the related compound, 2-[methyl(pyridin-2-yl)amino]ethanol,
provides a potential starting point for developing a synthetic protocol.[6] That process was
carried out in both batch and continuous flow microreactors, with the continuous flow process
showing improved yield and production rates at elevated temperatures.[6]

lllustrative Synthetic Workflow:

Below is a conceptual workflow for the synthesis of N-(2-Hydroxyethyl)-2-picolylamine based
on common organic synthesis techniques.
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Caption: Conceptual workflow for the synthesis of N-(2-Hydroxyethyl)-2-picolylamine.

Spectroscopic Data

Detailed experimental spectral data (NMR, IR, Mass Spectrometry) for N-(2-Hydroxyethyl)-2-
picolylamine are not widely published. However, predicted spectral data can be a valuable tool
for characterization. Researchers synthesizing this compound would need to perform these
analyses to confirm its structure and purity.

Biological Activity and Potential Applications

The biological activity of N-(2-Hydroxyethyl)-2-picolylamine is an emerging area of research. A
recent study has explored the potential of related pyridine derivatives as urate transporter 1
(URAT-1) inhibitors, which could have therapeutic applications in hyperuricemic nephropathy.[7]
Specifically, a series of 2-[1-(pyridin-2-ylmethyl)-1H-pyrazole-3-carboxamido]benzoic acids
were synthesized and evaluated, with some compounds showing promising cytoprotective
efficacy and URAT-1 inhibition.[7]

Given its structural similarities, N-(2-Hydroxyethyl)-2-picolylamine could serve as a scaffold or
intermediate in the synthesis of novel therapeutic agents. Its ability to form coordination
complexes with metal ions also suggests potential applications in catalysis and the
development of new materials.

Potential Signaling Pathway Involvement (Hypothetical):
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Based on the research into related compounds as URAT-1 inhibitors, a hypothetical signaling
pathway diagram can be constructed to illustrate the potential mechanism of action in a
therapeutic context.
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Caption: Hypothetical mechanism of action for a derivative as a URAT-1 inhibitor.

Safety and Handling

Specific safety data for N-(2-Hydroxyethyl)-2-picolylamine is limited. However, data for the
related compound, 2-picolylamine, indicates that it is corrosive and requires careful handling in
a well-ventilated area, using appropriate personal protective equipment, including gloves and
eye protection.

Disclaimer: This document is intended for informational purposes for research and
development professionals. All laboratory work should be conducted in accordance with
institutional safety protocols and with a thorough understanding of the potential hazards of the
materials involved.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1293629?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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